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Compound of Interest

Compound Name: Strontium Ranelate (Standard)

Cat. No.: B11935870 Get Quote

Essential Safety and Handling Guide for Strontium
Ranelate
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Strontium Ranelate in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure safe and compliant

laboratory practices.

Chemical Identifier:

Name: Strontium Ranelate

CAS No.: 135459-87-9

Hazard Identification and Classification
Strontium Ranelate is classified as a hazardous chemical and requires careful handling to

avoid adverse health effects.[1] It is harmful if swallowed, inhaled, or in contact with skin.[1][2] It

is also known to cause serious eye and skin irritation.[1][2]
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Hazard Classification Category

Acute Oral Toxicity Category 4

Acute Dermal Toxicity Category 4

Acute Inhalation Toxicity (Dusts and Mists) Category 4

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 2

This data is derived from the 2012 OSHA Hazard Communication Standard (29 CFR

1910.1200).[1]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Strontium Ranelate

to minimize exposure and ensure personal safety.

PPE Type Standard/Specification Purpose

Eye/Face Protection
OSHA 29 CFR 1910.133 or

European Standard EN166

To prevent eye irritation from

dust particles.[1]

Hand Protection
Appropriate protective gloves

(e.g., nitrile rubber)

To prevent skin contact and

irritation.[1][2]

Body Protection Protective clothing To prevent skin exposure.[1][2]

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator

Required if exposure limits are

exceeded or if irritation occurs.

[1]

Handling and Storage Procedures
Proper handling and storage are critical to maintaining the integrity of Strontium Ranelate and

the safety of laboratory personnel.

Handling:
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Ensure adequate ventilation in the work area.[1]

Avoid the formation of dust.[1]

Do not breathe in dust, fumes, gas, mist, vapors, or spray.[1][2]

Avoid contact with skin, eyes, and clothing.[3]

Wash hands and any exposed skin thoroughly after handling.[1][2]

Do not eat, drink, or smoke when using this product.[1][2]

Storage:

Keep containers tightly closed in a dry and well-ventilated place.[1]

Store in a freezer.[1]

Incompatible with strong oxidizing agents.[1]

Emergency Procedures
In the event of exposure or a spill, the following first-aid and cleanup measures should be

implemented immediately.

First-Aid Measures:
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Exposure Route First-Aid Protocol

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, removing contact lenses if

present and easy to do.[2][3] If eye irritation

persists, seek medical attention.[2]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes.[1][2] If skin

irritation persists, call a physician.[1]

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration.[1] Get medical

attention if symptoms occur.[1]

Ingestion

Clean mouth with water and drink plenty of

water afterwards.[1] Get medical attention if

symptoms occur.[1]

Spill Response and Cleanup:

Ensure adequate ventilation.[1]

Wear appropriate personal protective equipment.[1]

Avoid dust formation.[1]

Sweep up the spilled material and shovel it into a suitable, closed container for disposal.[1]

Do not release the chemical into the environment.[1]

Disposal Plan
Waste generated from Strontium Ranelate must be treated as hazardous waste.

Dispose of the contents and container to an approved waste disposal plant.[1][3]

Disposal must be in accordance with all applicable federal, state, and local regulations.[2]
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Chemical waste generators are responsible for determining if a chemical is classified as

hazardous waste and must consult local, regional, and national hazardous waste regulations

for complete and accurate classification.[1]

Visual Workflow for Handling Strontium Ranelate
The following diagram outlines the standard operating procedure for the safe handling and

disposal of Strontium Ranelate.
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Standard Operating Procedure: Strontium Ranelate Handling

Preparation

Handling

Post-Handling & Disposal

Spill Response

Don Appropriate PPE:
- Safety Goggles (EN166)

- Nitrile Gloves
- Lab Coat

- Respirator (EN 149)

Ensure Proper Ventilation:
- Fume Hood or

- Well-Ventilated Area

Weighing and Transfer:
- Avoid Dust Generation

- Use Spatula

Experimentation:
- Avoid Contact with Skin/Eyes

- No Food/Drink/Smoking

Decontamination:
- Wash Hands and

 Exposed Skin Thoroughly

Evacuate Area (if necessary)

Spill Occurs

Waste Collection:
- Collect Waste in a

 Labeled, Sealed Container

Disposal:
- Dispose as Hazardous Waste

 per Local Regulations

Wear Full PPE

Contain and Clean Spill:
- Sweep Solid Material

- Avoid Dust Clouds

Collect in Hazardous
Waste Container

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Disposal of Strontium Ranelate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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